Cas no 96308-73-5 ((3-Methylazetidin-3-yl)methanamine dihydrochloride)

• Product Name: (3-Methylazetidin-3-yl)methanamine dihydrochloride
• CAS No: 96308-73-5
• MF: C₅H₁₄Cl₂N₂
• MW: 173.084059238434
• MDL: MFCD09264501
• CID: 1986485
• PubChem ID: 14852459
• Update Time: 2025-11-02

(3-Methylazetidin-3-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• AGN-PC-002SCP
• dihydrochloride
• (3-METHYLAZETIDIN-3-YL)METHANAMINE 2HCL
• 3-METHYL-3-AMINOMETHYLAZETIDINE DIHYDROCHLORIDE
• PB26448
• 3-(aminomethyl)-3-methylazetidine dihydrochloride
• (3-methylazetidin-3-yl)methanamine
• (3-methylazetidin-3-yl)methanamine,dihydrochloride
• (3-methylazetidin-3-yl)methanamine dihydrochloride
• (3-methylazetidin-3-yl)methanamine;dihydrochloride
• WDA30873
• (3-Methylazetidin-3-yl)methanamine diHCl
• AB0079752
• 3-Azetidinemethanamine, 3-methyl-, dihydrochloride
• 1-(3-Methylazetidin-3-yl)methanamine--hydrogen chloride (1/2)
• DTXSID60564719
• SY020029
• AS-41465
• (3-methylazetidin-3-yl)methanaminedihydrochloride
• 1-(3-METHYLAZETIDIN-3-YL)METHANAMINE DIHYDROCHLORIDE
• AKOS006281704
• MFCD09264501
• 96308-73-5
• CS-0053359
• (3-Methylazetidin-3-yl)methanamine dihydrochloride

• MDL： MFCD09264501
• Inchi： 1S/C5H12N2.2ClH/c1-5(2-6)3-7-4-5;;/h7H,2-4,6H2,1H3;2*1H
• InChI Key： TXZFPQFJIHSGQX-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC(C)(CN)C1

Computed Properties

• Exact Mass: 172.0534038g/mol
• Monoisotopic Mass: 172.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 66.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38

Additional information on (3-Methylazetidin-3-yl)methanamine dihydrochloride

Comprehensive Overview of (3-Methylazetidin-3-yl)methanamine Dihydrochloride (CAS No. 96308-73-5)

(3-Methylazetidin-3-yl)methanamine dihydrochloride (CAS No. 96308-73-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as 3-methylazetidine-3-methanamine dihydrochloride, is a derivative of azetidine, a four-membered nitrogen-containing heterocycle. Its unique structure and properties make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in drug discovery and development.

The chemical structure of (3-Methylazetidin-3-yl)methanamine dihydrochloride features a methyl group at the 3-position of the azetidine ring, along with a methanamine substituent. The dihydrochloride salt form enhances its stability and solubility, making it more suitable for laboratory and industrial applications. Researchers are particularly interested in this compound due to its potential role in modulating biological targets, such as receptors and enzymes, which are critical in the development of new therapeutics.

In recent years, the demand for azetidine derivatives like (3-Methylazetidin-3-yl)methanamine dihydrochloride has surged, driven by the growing focus on small molecule drug discovery and medicinal chemistry. The compound's ability to serve as a building block for more complex molecules has made it a staple in the toolkit of synthetic chemists. Its applications span across various therapeutic areas, including central nervous system (CNS) disorders, infectious diseases, and metabolic conditions.

One of the key advantages of (3-Methylazetidin-3-yl)methanamine dihydrochloride is its versatility in organic synthesis. It can undergo a range of reactions, including nucleophilic substitutions, reductive aminations, and cross-coupling reactions, enabling the creation of diverse molecular architectures. This flexibility is particularly valuable in the design of novel drug candidates, where structural diversity is often a prerequisite for achieving desired biological activity.

The pharmaceutical industry has shown a keen interest in this compound due to its potential in addressing unmet medical needs. For instance, azetidine-containing compounds have been explored for their efficacy in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. The 3-methylazetidine scaffold is also being investigated for its role in enhancing the pharmacokinetic properties of drug molecules, such as improving bioavailability and reducing metabolic degradation.

From a market perspective, the global demand for (3-Methylazetidin-3-yl)methanamine dihydrochloride is expected to grow steadily, fueled by advancements in drug discovery technologies and increasing investment in biopharmaceutical research. Companies specializing in fine chemicals and custom synthesis are actively expanding their portfolios to include high-purity azetidine derivatives, catering to the needs of academic and industrial researchers.

In addition to its pharmaceutical applications, (3-Methylazetidin-3-yl)methanamine dihydrochloride is also utilized in material science and catalysis. Its nitrogen-rich structure makes it a potential ligand for metal catalysts, which are essential in various industrial processes. Furthermore, the compound's stability and reactivity profile make it a candidate for developing new polymeric materials with tailored properties.

For researchers and procurement specialists, sourcing high-quality (3-Methylazetidin-3-yl)methanamine dihydrochloride is critical. Reputable suppliers ensure that the compound meets stringent purity standards, often providing detailed analytical data such as HPLC, NMR, and mass spectrometry results. This level of quality control is essential for achieving reproducible results in both academic and industrial settings.

Looking ahead, the exploration of azetidine-based compounds like (3-Methylazetidin-3-yl)methanamine dihydrochloride is poised to expand, driven by ongoing innovations in synthetic methodologies and a deeper understanding of their biological roles. As the scientific community continues to uncover new applications for this versatile scaffold, its relevance in both research and industry is expected to grow significantly.

In summary, (3-Methylazetidin-3-yl)methanamine dihydrochloride (CAS No. 96308-73-5) represents a promising compound with broad utility in pharmaceutical research, material science, and beyond. Its unique structural features and reactivity make it a valuable asset for scientists aiming to develop next-generation therapeutics and advanced materials. As the demand for innovative chemical solutions rises, this compound is likely to remain at the forefront of scientific and industrial advancements.